Cas no 13788-85-7 (1H-Pyrazole, 4-bromo-3,5-diphenyl-)
13788-85-7 structure
Product Name:1H-Pyrazole, 4-bromo-3,5-diphenyl-
CAS No:13788-85-7
MF:C15H11BrN2
MW:299.165242433548
CID:3718125
PubChem ID:5325017
Update Time:2025-04-22
1H-Pyrazole, 4-bromo-3,5-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 4-bromo-3,5-diphenyl-
- DTXSID101302222
- 13788-85-7
- SCHEMBL8887039
- DB-128843
- InChI=1/C15H11BrN2/c16-13-14(11-7-3-1-4-8-11)17-18-15(13)12-9-5-2-6-10-12/h1-10H,(H,17,18
- 4-bromo-3,5-diphenyl-1H-pyrazole
-
- Inchi: 1S/C15H11BrN2/c16-13-14(11-7-3-1-4-8-11)17-18-15(13)12-9-5-2-6-10-12/h1-10H,(H,17,18)
- InChI Key: AQDYUBPLWISBKF-UHFFFAOYSA-N
- SMILES: N1C(C2=CC=CC=C2)=C(Br)C(C2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 298.01056Da
- Monoisotopic Mass: 298.01056Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 28.7Ų
1H-Pyrazole, 4-bromo-3,5-diphenyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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